Cas no 172732-68-2 (2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid)

Varespladib (ly315920) is a potent and selective inhibitor of group IIA, secret phospholipase A2 (sPLA2), with an IC50 value of 9 nm Varespladib significantly inhibited sPLA2 activity in the serum of rats, rabbits, guinea pigs and humans, with IC50 of 8.1 nm, 5.0 nm, 3.2 nm and 6.2 nm, respectively

2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid structure

172732-68-2 structure

Product Name:2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid

CAS No:172732-68-2

Molecular Formula:C₂₁H₂₀N₂O₅

Molecular Weight:380.39400

MDL:MFCD00944812

CID:822580

PubChem ID:155815

2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid Properties

Names and Identifiers

- LY315920
- Varespladib (LY315920)
- 2-[[3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]Acetic Acid
- LY-315920
- LY315920(Varespladib)
- N-(3,4-dimethoxyphenyl)-6,7-dimethoxyquinazolin-4-amine
- Varespladib
- 2-[[3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]-acetic acid
- A-001
- [[3-(Aminooxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]acetic acid
- LY-333013
- 2-(1-benzyl-2-ethyl-3-oxamoylindol-4-yl)oxyacetic acid
- 2-(3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yloxy)acetic acid
- DB11909
- HMS3654E04
- S-5920
- Varespladib?
- 2Q3P98DATH
- ACETIC ACID, ((3-(AMINOOXOACETYL)-2-ETHYL-1-(PHENYLMETHYL)-1H-INDOL-4-YL)OXY)-
- DTXSID50169378
- NCGC00346491-08
- ((3-(AMINO(OXO)ACETYL)-1-BENZYL-2-ETHYL-1H-INDOL-4-YL)OXY)ACETIC ACID
- BCP01854
- CHEBI:189668
- Z1721255146
- (3-Aminooxalyl-1-benzyl-2-ethyl-2,3-dihydro-1H-indol-4-yloxy)-acetic acid
- EN300-144829
- SMR004701444
- UNII-2Q3P98DATH
- ((3-(aminooxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl)oxy)acetate
- NCGC00346491-12
- BCP9000883
- 2-[2-ethyl-3-oxamoyl-1-(phenylmethyl)indol-4-yl]oxyethanoic acid
- SW219559-1
- varespladib sodium (A-001)
- Varespladib [USAN]
- Varespladib [USAN:INN]
- J-010846
- Varespladib (USAN/INN)
- D08107
- LY 315920 (Varespladib)
- AKOS015842901
- [[3-(Aminooxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]acetic Acid LY 315920; Varespladib; [[3-(2-Amino-1,2-dioxoethyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]acetic Acid;
- BCPP000175
- BRD-K09711437-001-04-3
- Varespladib [INN]
- ({3-[amino(oxo)acetyl]-1-benzyl-2-ethyl-1H-indol-4-yl}oxy)acetic acid
- VAREPLADIB
- NS00068617
- BDBM50055366
- CCG-268404
- S 5920
- MFCD00944812
- MLS006010980
- Acetic acid, ((3-(aminooxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl)oxy)-,
- NCGC00346491-02
- (3-Aminooxalyl-1-benzyl-2-ethyl-1H-indol-4-yloxy)-acetic acid
- varespladib methyl (A-002)
- 2-{[1-benzyl-3-(carbamoylcarbonyl)-2-ethyl-1H-indol-4-yl]oxy}acetic acid
- Q7915613
- GTPL9657
- ((3-(Aminooxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetic acid
- EX-8676
- CHEMBL148674
- EX-A153
- 172732-68-2
- HMS3744O03
- SB16690
- VARESPLADIB [WHO-DD]
- MLS006010414
- compound 6m [PMID: 8978844]
- HY-13402
- BRD-K09711437-001-01-9
- VARESPLADIB [MI]
- AC-32931
- AS-16956
- NCGC00346491-01
- varespladibum
- SCHEMBL26726
- s1110
- 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetic acid
- VRD
- MDL： MFCD00944812
- InChIKey： BHLXTPHDSZUFHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H20N2O5/c1-2-14-19(20(26)21(22)27)18-15(9-6-10-16(18)28-12-17(24)25)23(14)11-13-7-4-3-5-8-13/h3-10H,2,11-12H2,1H3,(H2,22,27)(H,24,25)
- SMILES： O=C(O)COC1=CC=CC2=C1C(C(C(N)=O)=O)=C(CC)N2CC3=CC=CC=C3

Computed Properties

Exact Mass: 380.137222g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 380.137222g/mol
Monoisotopic Mass: 380.137222g/mol
Topological Polar Surface Area: 112Å²
Heavy Atom Count: 28
Complexity: 589
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.08370
PSA: 111.62000
Boiling Point: 667.9±65.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 357.7±34.3 °C
Color/Form: No data available

2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007W5W-1mg	Varespladib	172732-68-2	98% (HPLC)	1mg	$57.00	2025-02-22
A2B Chem LLC	AD67476-1mg	Varespladib	172732-68-2	98%(HPLC)	1mg	$39.00	2024-04-20
abcr	AB455910-1 mg	Varespladib, 98%; .	172732-68-2	98%	1mg	€102.30	2023-07-18
Ambeed	A176227-5mg	2-((3-(2-Amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetic acid	172732-68-2	98%	5mg	$86.0	2025-02-20
ChemScence	CS-1018-5mg	Varespladib	172732-68-2	98.68%	5mg	$280.0	2022-04-27
DC Chemicals	DC7526-100 mg	Varespladib	172732-68-2	>98%	100mg	$600.0	2022-02-28
eNovation Chemicals LLC	D320043-50mg	Acetic acid, 2-[[3-(2-amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]-	172732-68-2	98%	50mg	$1135	2022-09-04
MedChemExpress	HY-13402-1mg	Varespladib	172732-68-2	99.94%	1mg	￥500
S e l l e c k ZHONG GUO	S1110-10mM (1mL in DMSO)	Varespladib (LY315920)	172732-68-2	99.46%	10mM (1mL in DMSO)	￥2134.43	2022-04-26
TRC	A618560-10mg	2-[[3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yl]oxy]Acetic Acid	172732-68-2		10mg	$ 170.00	2023-04-19

2-3-(2-Amino-2-oxoacetyl)-2-ethyl-1-(phenylmethyl)-1H-indol-4-yloxyAcetic Acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:172732-68-2)

MR./MRS.:TANG SI LEI

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SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:172732-68-2)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:172732-68-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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